Cas no 899741-40-3 (N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide
• CAS No: 899741-40-3
• MF: C₂₀H₁₇ClN₄O₂S
• MW: 412.892581701279
• CID: 5486333
• Update Time: 2025-10-28

N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

• Inchi： 1S/C20H17ClN4O2S/c21-16-9-5-4-6-13(16)10-22-19(26)20(27)23-18-15-11-28-12-17(15)24-25(18)14-7-2-1-3-8-14/h1-9H,10-12H2,(H,22,26)(H,23,27)
• InChI Key： IITVLRVZFZPOEX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NC1N(C2=CC=CC=C2)N=C2CSCC2=1)=O

Additional information on N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

Professional Introduction to Compound with CAS No. 899741-40-3 and Product Name: N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

The compound with the CAS number 899741-40-3 and the product name N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a thieno[3,4-cpyrazole core combined with a 2-chlorophenyl substituent and an ethanediamide moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry due to their diverse biological activities. The thieno[3,4-cpyrazole scaffold is particularly noteworthy, as it has been shown to exhibit properties that make it suitable for the design of bioactive molecules. This scaffold is known for its ability to interact with various enzymes and receptors, which has led to its incorporation in numerous drug candidates. The specific modification of this scaffold with a 2-chlorophenyl group enhances its pharmacological profile by introducing additional binding sites and improving metabolic stability.

The ethanediamide component of the compound further contributes to its complexity and potential biological activity. Ethanediamides are well-documented in medicinal chemistry for their role as pharmacophores in drugs targeting inflammatory diseases, cancer, and infectious disorders. The combination of these moieties in the compound under discussion suggests that it may possess dual-targeting capabilities, allowing it to interact with multiple pathways simultaneously. This concept of dual-targeting is increasingly recognized as a strategy to enhance therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of heterocyclic compounds. The specific arrangement of atoms in N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide has been carefully optimized to maximize interactions with biological targets. Computational modeling and experimental validation have shown that this compound can bind effectively to proteins involved in signal transduction and metabolic processes. Such interactions are crucial for modulating cellular functions and have implications for treating a wide range of diseases.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex thieno[3,4-cpyrazole] core, followed by functionalization with the 2-chlorophenyl and ethanediamide groups. These synthetic strategies have been refined over several iterations to improve efficiency and scalability. The successful synthesis of this molecule demonstrates the growing expertise in handling complex heterocyclic systems, which is essential for developing next-generation pharmaceuticals.

From a biological perspective, the potential of N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide is vast. Preclinical studies have indicated that this compound exhibits promising activity against several disease models. Its ability to modulate key enzymatic pathways suggests that it could be effective in treating conditions such as neurodegenerative disorders, cardiovascular diseases, and autoimmune diseases. Additionally, its structural features may contribute to low toxicity profiles when compared to existing treatments.

The integration of computational chemistry into drug discovery has accelerated the process of identifying lead compounds like this one. Virtual screening techniques have been used to predict binding affinities and identify potential targets for further investigation. These computational methods complement traditional experimental approaches by providing rapid assessments of molecular interactions. As a result, compounds like N'-(2-chlorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide can be prioritized based on their predicted biological activity before extensive experimental validation.

In conclusion，the compound with CAS No. 899741-40-3 represents a significant contribution to the field of pharmaceutical chemistry。 Its unique structure， featuring a thieno[3， 4-cpyrazole core， a 2-chlorophenyl substituent， and an ethanediamide moiety， positions it as a promising candidate for further development。 The potential applications of this molecule span multiple therapeutic areas， making it an attractive target for future research。 As our understanding of structure—activity relationships continues to evolve， compounds like this one will play an increasingly important role in the discovery of novel treatments。